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Compound of Interest

Compound Name: Histidinol

L  Get Quote

Cat. No.: B1595749

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the biochemical properties, structure, and
relevant experimental methodologies for histidinol. The information is intended to support
research, discovery, and development activities involving this important amino alcohol.

Core Biochemical and Physical Properties

Histidinol, a derivative of the amino acid histidine, plays a crucial role as an intermediate in the
biosynthesis of histidine in various organisms and acts as a reversible inhibitor of protein
synthesis.[1] Its biochemical and physical properties are summarized below.

Property

Value

Chemical Formula

CeH11N30[2][3]

Molecular Weight 141.17 g/mol [2][3]
2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
IUPAC Name (25) o ( yhprop
(for L-histidinol)[3]
Solubility Water: 50 mg/mL; DMSO: 5 mg/mL[1]
Appearance White to off-white powder
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Structural Information

The structure of histidinol is characterized by a propanol backbone with an amino group at the
second carbon and an imidazole group at the third carbon. The L-isomer, (S)-histidinol, is the
biologically active form.

Identifier Value

C1=C(NC=N1)C--INVALID-LINK--N (for L-
histidinol)[3]

SMILES

ZQISRDCINBUVMM-YFKPBYRVSA-N (for L-

InChl Ke
y histidinol)[3]

Acid-Base Properties

Experimentally determined pKa values for histidinol are not readily available in the reviewed
literature. However, the pKa of the imidazole side chain of its parent amino acid, L-histidine, is
approximately 6.0.[4] This value is highly sensitive to the local chemical environment.[5] Given
the structural similarity, the imidazole side chain of histidinol is expected to have a pKa in a
similar range. The other ionizable groups in histidinol are the primary amino group and the
hydroxyl group.

lonizable Group (in L-Histidine) Approximate pKa Value
a-Carboxyl ~18-22

Imidazole Side Chain ~6.0[4]

o-Amino ~9.2-9.3

Biological Role and Signaling Pathways

Histidinol is a key intermediate in the biosynthetic pathway of L-histidine in bacteria, fungi, and
plants.[4] It is produced from L-histidinol phosphate by the enzyme histidinol-phosphate
phosphatase. Subsequently, histidinol is oxidized to L-histidinal and then to L-histidine by the
enzyme histidinol dehydrogenase.[4]
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Fig. 1: Role of Histidinol in the Histidine Biosynthesis Pathway.

Experimental Protocols
Synthesis of L-Histidinol

An improved method for the synthesis of L-histidinol involves the reduction of monobenzoyl-L-
histidine. While a detailed, step-by-step protocol is not fully available in the provided search
results, the general workflow is as follows:
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Fig. 2: General Workflow for the Synthesis of L-Histidinol.

Purification of L-Histidinol

A specific protocol for the purification of histidinol is not detailed in the provided search results.
However, standard chromatographic techniques such as column chromatography are generally
applicable for the purification of small organic molecules like histidinol.[6][7] The choice of
stationary and mobile phases would depend on the specific impurities present after synthesis.

Quantification of Histidinol by HPLC

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1595749?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5206469/
https://www.researchgate.net/publication/11477070_Method_for_determination_of_histidine_in_tissues_by_isocratic_high-performance_liquid_chromatography_and_its_application_to_the_measurement_of_histidinol_dehydrogenase_activity_in_six_cattle_organs
https://www.benchchem.com/product/b1595749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A high-performance liquid chromatography (HPLC) method has been reported for the
determination of histidinol in biological samples.

e Column: Mightysil RP-18 GP
o Detection: UV
o Limit of Detection (LOD): 2.0 uM (S/N ratio, 3:1)

The full chromatographic conditions, including mobile phase composition, flow rate, and
injection volume, were not available in the provided search results. A general workflow for
HPLC analysis is presented below.

Sample Injection into Chromatographic 3 . Data Analysis and
HPLC System Al Quantification

Click to download full resolution via product page

Fig. 3: General Workflow for the Quantification of Histidinol by HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Biochemical
Properties and Structure of Histidinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595749#biochemical-properties-and-structure-of-
histidinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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